Cas no 1807013-42-8 (4-Aminomethyl-3-bromo-5-cyanobenzoic acid)

• Product Name: 4-Aminomethyl-3-bromo-5-cyanobenzoic acid
• CAS No: 1807013-42-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4796299
• Update Time: 2025-06-08

4-Aminomethyl-3-bromo-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-3-bromo-5-cyanobenzoic acid

• Inchi： 1S/C9H7BrN2O2/c10-8-2-5(9(13)14)1-6(3-11)7(8)4-12/h1-2H,4,12H2,(H,13,14)
• InChI Key： SHCISQANQRGNIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 4-Aminomethyl-3-bromo-5-cyanobenzoic acid

Introduction to 4-Aminomethyl-3-bromo-5-cyanobenzoic acid (CAS No. 1807013-42-8)

4-Aminomethyl-3-bromo-5-cyanobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1807013-42-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including an amino methyl group, a bromine substituent, and a cyano group. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The aminomethyl moiety at the 4-position introduces a nucleophilic site, facilitating further functionalization through reactions such as nucleophilic substitution or condensation. The bromo substituent at the 3-position serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the cyano group at the 5-position contributes to the compound's reactivity and can be transformed into other functional groups, such as carboxylic acids or amides, through various chemical transformations.

In recent years, 4-Aminomethyl-3-bromo-5-cyanobenzoic acid has been explored in several cutting-edge research areas. One notable application is in the synthesis of inhibitors targeting enzymatic pathways relevant to diseases such as cancer and neurodegeneration. The benzoic acid scaffold is a common motif in drug design due to its favorable pharmacokinetic properties and interactions with biological targets. The presence of multiple reactive sites in this compound allows for the creation of highly specific inhibitors with potential therapeutic benefits.

Recent studies have demonstrated the utility of 4-Aminomethyl-3-bromo-5-cyanobenzoic acid in the development of small-molecule probes for biochemical assays. Researchers have leveraged its structural features to design molecules that selectively interact with specific proteins or enzymes. For instance, derivatives of this compound have been used to investigate the function of kinases and other signaling molecules, which are critical in cellular communication and disease progression. The ability to modify key functional groups enables fine-tuning of binding affinities and selectivities, making it an invaluable tool in drug discovery.

The pharmaceutical industry has also shown interest in 4-Aminomethyl-3-bromo-5-cyanobenzoic acid as a building block for more complex drug candidates. Its versatility in synthetic transformations allows chemists to construct diverse libraries of compounds for high-throughput screening. This approach has led to the identification of novel molecules with promising biological activity. Furthermore, advances in computational chemistry have facilitated the rational design of derivatives with enhanced properties, such as improved solubility or metabolic stability.

Another emerging area where 4-Aminomethyl-3-bromo-5-cyanobenzoic acid finds application is in materials science. The benzoic acid derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in the development of functional materials. These complexes exhibit unique optical and electronic properties, making them suitable for applications in sensors, catalysts, and luminescent devices. The combination of organic synthesis techniques with coordination chemistry offers exciting possibilities for innovation.

The synthesis of 4-Aminomethyl-3-bromo-5-cyanobenzoic acid itself presents an interesting challenge due to its multiple reactive sites. However, modern synthetic methodologies have made significant strides in optimizing its preparation. For example, multi-step routes involving palladium-catalyzed cross-coupling reactions have been developed to construct the benzoic acid core efficiently. Additionally, green chemistry principles have been incorporated into these processes to minimize waste and improve sustainability.

The future prospects for 4-Aminomethyl-3-bromo-5-cyanobenzoic acid are promising, with ongoing research expanding its applications across various domains. As our understanding of biological systems grows, so does the demand for sophisticated molecular tools like this compound. Whether it is used as an intermediate in drug development or a probe in biochemical studies, its unique structural features ensure its continued relevance in scientific endeavors.

In conclusion,4-Aminomethyl-3-bromo-5-cyanobenzoic acid (CAS No. 1807013-42-8) stands as a testament to the ingenuity of modern chemical research. Its multifaceted utility spans from pharmaceutical applications to materials science，underscoring its importance as a versatile building block。With further advancements，this compound is poised to play an even greater role in shaping the future of science and technology。